Cas no 2171379-55-6 (3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171379-55-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5896743
• PubChem ID: 165815007
• Update Time: 2025-05-21

3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2171379-55-6
• 3-cyclopropyl-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1574330

• Inchi： 1S/C26H30N2O5/c1-2-17(13-24(29)28-23(14-25(30)31)16-11-12-16)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23?/m0/s1
• InChI Key： QWPWNBSIVPLHLI-NVHKAFQKSA-N
• SMILES： OC(CC(C1CC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Comprehensive Overview of 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171379-55-6)

The compound 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171379-55-6) is a specialized organic molecule with significant relevance in pharmaceutical research and peptide synthesis. Its complex structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability in producing peptides for drug discovery.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has placed compounds like 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in the spotlight, as they serve as critical building blocks for peptide modifications. Researchers are particularly interested in its stereochemical purity (indicated by the (3S) configuration), which ensures precise interactions with biological targets. The cyclopropyl moiety further enhances metabolic stability, a key consideration in drug design.

The versatility of this compound extends to its role in bioconjugation, where it facilitates the attachment of functional groups to peptides or proteins. This application is pivotal in developing targeted drug delivery systems, a hot topic in precision medicine. With the rise of AI-driven drug discovery, tools like machine learning algorithms are being employed to predict the optimal use of such intermediates, further amplifying their importance. Searches for "Fmoc-protected amino acids" and "peptide synthesis intermediates" have spiked, reflecting growing interest in this niche.

From a synthetic chemistry perspective, the compound’s carboxylic acid terminus allows for further derivatization, enabling the creation of amides or esters. This flexibility is crucial for tailoring pharmacokinetic properties. Additionally, the Fmoc group’s UV-active nature simplifies monitoring during purification, a feature highly valued in high-throughput screening environments. As the pharmaceutical industry shifts toward green chemistry, efforts to optimize the synthesis of such compounds with minimal waste are also gaining traction.

In summary, 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171379-55-6) embodies the intersection of innovation and practicality in modern drug development. Its applications span from peptide therapeutics to bioconjugation, aligning with contemporary research priorities. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in advancing precision medicine and sustainable chemistry.